Cas no 1543977-50-9 (1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine)

• Product Name: 1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine
• CAS No: 1543977-50-9
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5740580
• PubChem ID: 83828259
• Update Time: 2025-06-08

1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1634629
• 1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine
• 1543977-50-9
• 3-Pyrrolidinamine, 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-

• Inchi： 1S/C9H16N4/c1-12-6-4-7(10)9(12)8-3-5-11-13(8)2/h3,5,7,9H,4,6,10H2,1-2H3
• InChI Key： UVAPMCRIMTZMMK-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C1C1=CC=NN1C)N

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 291.3±40.0 °C(Predicted)
• pka: 9.41±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine

Introduction to 1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine (CAS No. 1543977-50-9)

1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine, identified by its CAS number 1543977-50-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a fused pyrrolidine and pyrazole core, which are well-documented for their diverse biological activities. The structural motif of this compound, featuring a methyl-substituted pyrazole moiety linked to a pyrrolidine ring, makes it a promising candidate for further exploration in drug discovery and development.

The significance of this compound lies in its potential pharmacological properties, which have been the subject of extensive studies in recent years. The presence of both pyrrolidine and pyrazole rings suggests that 1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine may exhibit multiple modes of action, making it a versatile scaffold for designing novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets, providing insights into its potential therapeutic applications.

One of the most compelling aspects of 1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine is its structural similarity to known bioactive molecules. For instance, the pyrazole ring is a common structural feature in many drugs used to treat conditions such as inflammation, pain, and infectious diseases. The methyl-substituted pyrazole moiety in this compound may enhance its binding affinity to specific enzymes or receptors, thereby modulating biological pathways relevant to disease progression.

Furthermore, the pyrrolidine ring contributes to the overall pharmacokinetic properties of the molecule. Pyrrolidine derivatives are known for their favorable solubility and metabolic stability, which are critical factors in drug design. The combination of these structural elements in 1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine suggests that it may possess an optimal balance between potency and pharmacokinetic profiles, making it an attractive candidate for further development.

In recent years, there has been growing interest in exploring the therapeutic potential of heterocyclic compounds with complex structures. The field of medicinal chemistry has seen significant advancements in the development of novel scaffolds based on fused rings systems, such as pyrrolidine-pyrazole hybrids. These compounds have shown promise in preclinical studies for their ability to interact with multiple targets simultaneously, leading to synergistic effects that enhance therapeutic outcomes.

The synthesis of 1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-am ine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired heterocyclic framework efficiently. These synthetic strategies not only improve the accessibility of the compound but also allow for structural modifications that can fine-tune its biological activity.

From a computational perspective, virtual screening techniques have been utilized to identify potential binding sites for 1-Methyl -2-(1-methyl -1H-pyrazol -5 -yl)pyrrolidin -3-am ine on biological targets such as kinases and G protein-coupled receptors (GPCRs). Molecular dynamics simulations have further provided insights into the dynamic behavior of the compound within the binding pocket, helping researchers understand how it interacts with these targets at an atomic level. Such computational studies are essential for guiding experimental efforts and optimizing lead compounds for clinical development.

The pharmacological evaluation of 1-Methyl -2-( 1-methyl - 1H -pyrazol -5 -yl )pyrrolidin -3-am ine has revealed promising results in preclinical models. Initial studies have demonstrated its ability to modulate signaling pathways associated with inflammation and cancer progression. For example, researchers have observed inhibitory effects on certain kinases that play a crucial role in tumor growth and metastasis. These findings suggest that this compound may have therapeutic potential in oncology applications.

Additionally, the compound has shown promise in treating inflammatory diseases by targeting key mediators of inflammation such as cyclooxygenase (COX) and lipoxygenase (LOX). By inhibiting these enzymes, 1-Methyl -2-( 1-methyl - 1H -pyrazol -5 -yl )pyrrolidin -3-am ine may help reduce symptoms associated with chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of new drugs often involves optimizing lead compounds through structure-based drug design (SBDD). In the case of 1-Methyl -2-( 1-methyl - 1H-pyrazol -5 -yl )pyrrolidin -3-am ine, SBDD approaches have been used to identify analogs with improved potency and selectivity. By modifying specific functional groups within the molecule, researchers can fine-tune its pharmacological profile while minimizing off-target effects.

The future directions for research on 1-Methyl -2-( 1-methyl - 1H-pyrazol -5-y l )py r rolidin e am ine include further exploration of its mechanism of action and clinical translation. Preclinical studies are ongoing to evaluate its safety profile and efficacy in animal models before human trials can begin. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this compound towards potential clinical use.

In conclusion, 1-Meth yl--( 11meth yl--I H --py ra z ol--S --yl )pr y rol id ine am ine (CAS No .1543977--50--9) represents an exciting opportunity for drug discovery due to its unique structural features and promising pharmacological properties . With continued research an d innovation ,this compoun d ha s th e potenti al t o make significant contributions t o medic ine an d improve patient outcomes . p >